![molecular formula C26H24N4O3 B2858367 7-methyl-4-oxo-1-(2-oxo-2-(p-tolylamino)ethyl)-N-(p-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 1251627-34-5](/img/structure/B2858367.png)
7-methyl-4-oxo-1-(2-oxo-2-(p-tolylamino)ethyl)-N-(p-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide
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Description
7-methyl-4-oxo-1-(2-oxo-2-(p-tolylamino)ethyl)-N-(p-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C26H24N4O3 and its molecular weight is 440.503. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antibacterial Applications
Pyridonecarboxylic Acids as Antibacterial Agents
Research on pyridonecarboxylic acids, closely related to naphthyridine derivatives, has shown significant antibacterial activity. The study synthesized various compounds with modifications at the C-7 position, revealing some derivatives to possess greater antibacterial efficacy than established antibiotics like enoxacin, indicating potential for development as new antibacterial agents (Egawa et al., 1984).
Antitumor and Cytotoxic Applications
Cytotoxic Activity of Carboxamide Derivatives
Derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their cytotoxic activities against various cancer cell lines. Some of these derivatives exhibited potent cytotoxicity, with IC50 values lower than 10 nM, demonstrating their potential as antitumor agents (Deady et al., 2003). Further, some compounds showed curative effects against colon 38 tumors in mice, highlighting their therapeutic potential (Deady et al., 2005).
Synthesis and Characterization for Diverse Applications
Synthesis and Characterization of Chiral Linear Carboxamides
A new group of chiral linear 7-methyl-4-oxo-1,8-naphthyridine-3-carboxamides with incorporated peptide linkage was synthesized. These compounds were tested for their antimicrobial properties, contributing to the understanding of structure-activity relationships in medicinal chemistry (Khalifa et al., 2016).
Properties
IUPAC Name |
7-methyl-1-[2-(4-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-4-oxo-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N4O3/c1-16-4-9-19(10-5-16)28-23(31)15-30-14-22(24(32)21-13-8-18(3)27-25(21)30)26(33)29-20-11-6-17(2)7-12-20/h4-14H,15H2,1-3H3,(H,28,31)(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWXAVURHLHRYOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)NC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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